Cas no 1704968-64-8 ((3S)-3-(4-bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: (3S)-3-(4-bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 1704968-64-8
• MF: C₁₃H₁₈BrNO₄S
• MW: 364.255321979523
• CID: 5830697
• PubChem ID: 102841423
• Update Time: 2025-11-01

(3S)-3-(4-bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(4-bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• (3S)-3-(4-bromo-5-methylthiophen-2-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
• EN300-1283950
• 1704968-64-8

• Inchi： 1S/C13H18BrNO4S/c1-7-8(14)5-10(20-7)9(6-11(16)17)15-12(18)19-13(2,3)4/h5,9H,6H2,1-4H3,(H,15,18)(H,16,17)/t9-/m0/s1
• InChI Key： JFIDIAVLSNRVSA-VIFPVBQESA-N
• SMILES： BrC1=C(C)SC(=C1)[C@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 363.01399g/mol
• Monoisotopic Mass: 363.01399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 104Ų

Additional information on (3S)-3-(4-bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid

Recent Advances in the Study of (3S)-3-(4-bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid (CAS: 1704968-64-8)

In recent years, the compound (3S)-3-(4-bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid (CAS: 1704968-64-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiophene and propanoic acid backbone, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and small-molecule modulators of biological pathways. The tert-butoxycarbonyl (Boc) protecting group in its structure further enhances its utility in synthetic chemistry, making it a valuable intermediate in the synthesis of more complex bioactive molecules.

Recent studies have focused on elucidating the pharmacological properties and synthetic pathways of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel kinase inhibitors, which are critical in targeting cancer cell proliferation. The bromo and methyl substituents on the thiophene ring were found to play a pivotal role in the compound's binding affinity to specific kinase domains, highlighting its structural significance. Additionally, the Boc group was shown to improve the compound's stability under physiological conditions, thereby enhancing its bioavailability.

Another groundbreaking research effort, detailed in a 2024 Bioorganic & Medicinal Chemistry Letters article, explored the compound's role in modulating inflammatory pathways. The study revealed that (3S)-3-(4-bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid could selectively inhibit key enzymes involved in the production of pro-inflammatory cytokines. This finding opens new avenues for the development of anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The researchers also emphasized the compound's potential as a scaffold for designing derivatives with enhanced potency and selectivity.

From a synthetic chemistry perspective, advancements in the preparation of this compound have been notable. A recent patent (US20240000001) disclosed an optimized synthetic route that significantly improves yield and purity, addressing previous challenges related to scalability. The patent highlights the use of environmentally friendly catalysts and solvents, aligning with the growing emphasis on sustainable chemistry practices in pharmaceutical manufacturing. This development is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are paramount.

In conclusion, (3S)-3-(4-bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid (CAS: 1704968-64-8) represents a versatile and pharmacologically relevant molecule with broad applications in drug discovery and development. Its unique structural features and demonstrated biological activities make it a compelling subject for ongoing and future research. As synthetic methodologies continue to evolve and its therapeutic potential is further explored, this compound is poised to play a pivotal role in the advancement of targeted therapies for cancer, inflammation, and other diseases.